Cas no 100557-33-3 (Benzonitrile, 2-amino-3,5-dichloro-4,6-difluoro-)

• Product Name: Benzonitrile, 2-amino-3,5-dichloro-4,6-difluoro-
• CAS No: 100557-33-3
• MF: C₇H₂Cl₂F₂N₂
• MW: 223.006986141205
• CID: 1126956
• Update Time: 2024-07-27

Benzonitrile, 2-amino-3,5-dichloro-4,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-amino-3,5-dichloro-4,6-difluoro-

• Inchi： 1S/C7H2Cl2F2N2/c8-3-5(10)2(1-12)7(13)4(9)6(3)11/h13H2
• InChI Key： ZZAZKPYSLPUKHR-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(F)C(Cl)=C(F)C(Cl)=C1N

Computed Properties

• Exact Mass: 221.95646

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Boiling Point: 295.2±40.0 °C(Predicted)
• PSA: 49.81
• pka: -2.80±0.10(Predicted)